Cas no 63480-12-6 (4-Chloropentanoyl chloride)

4-Chloropentanoyl chloride (CAS 5891-21-4) is a versatile acyl chloride intermediate used in organic synthesis and pharmaceutical manufacturing. Its reactive carbonyl chloride group enables efficient acylation reactions, while the 4-chloro substituent offers a functional handle for further derivatization. This compound is particularly valuable in the preparation of active pharmaceutical ingredients (APIs) and fine chemicals, where its stability and selectivity are advantageous. It is typically handled under anhydrous conditions due to moisture sensitivity. The product’s well-defined reactivity profile makes it a reliable choice for nucleophilic substitution and condensation reactions, contributing to its utility in multi-step synthetic routes. Proper storage and handling are essential to maintain purity and performance.

4-Chloropentanoyl chloride structure

Product Name:4-Chloropentanoyl chloride

CAS No:63480-12-6

MF:C₅H₈Cl₂O

MW:155.022419929504

MDL:MFCD08445304

CID:502823

PubChem ID:12603962

Update Time:2025-10-12

4-Chloropentanoyl chloride Chemical and Physical Properties

Names and Identifiers

- Pentanoyl chloride,4-chloro-
- 4-chloropentanoyl chloride
- 4-CHLORO-PENTANOYL CHLORIDE
- 4-chloropentenoylchloride
- 4-chlorovaleric acid chloride
- 4-Chlorovaleryl chloride
- Pentanoyl chloride,4-chloro
- 4-CHLORO-PENTANOYLCHLORIDE
- 4-ChloropentanoylChloride
- epsilon-chlorovaleryl chloride
- Pentanoyl chloride, 4-chloro-
- HCBIDLRKPXILPU-UHFFFAOYSA-N
- 6146AJ
- NE18648
- SY027798
- CS-11670
- 63480-12-6
- AKOS006291397
- EN300-124262
- FT-0692463
- W17602
- DTXSID30504127
- MFCD08445304
- A923525
- SCHEMBL2522581
- DTXCID90454937
- DB-123437
- 4-Chloropentanoyl chloride
- MDL： MFCD08445304
- Inchi： 1S/C5H8Cl2O/c1-4(6)2-3-5(7)8/h4H,2-3H2,1H3
- InChI Key： HCBIDLRKPXILPU-UHFFFAOYSA-N
- SMILES： ClC(C)CCC(=O)Cl

Computed Properties

Exact Mass: 153.99500
Monoisotopic Mass: 153.9952203g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 82.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 17.1
XLogP3: 2.1

Experimental Properties

PSA: 17.07000
LogP: 2.15930

4-Chloropentanoyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C374845-100mg	4-Chloropentanoyl Chloride	63480-12-6		100mg	$ 178.00	2023-09-08
TRC	C374845-500mg	4-Chloropentanoyl Chloride	63480-12-6		500mg	$ 736.00	2023-09-08
TRC	C374845-1g	4-Chloropentanoyl Chloride	63480-12-6		1g	$ 1386.00	2023-09-08
TRC	C374845-2.5g	4-Chloropentanoyl Chloride	63480-12-6		2.5g	$2434.00	2023-05-18
Apollo Scientific	OR939296-250mg	4-Chloro-pentanoyl chloride	63480-12-6	95%	250mg	£125.00	2025-02-20
Apollo Scientific	OR939296-1g	4-Chloro-pentanoyl chloride	63480-12-6	95%	1g	£215.00	2025-02-20
Apollo Scientific	OR939296-5g	4-Chloro-pentanoyl chloride	63480-12-6	95%	5g	£645.00	2025-02-20
abcr	AB526618-1 g	4-Chloropentanoyl chloride, 95%; .	63480-12-6	95%	1g	€342.80	2023-07-10
abcr	AB526618-5 g	4-Chloropentanoyl chloride, 95%; .	63480-12-6	95%	5g	€858.00	2023-07-10
Chemenu	CM385371-1g	4-Chloropentanoyl Chloride	63480-12-6	95%+	1g	$239	2023-02-02